Cas no 1805230-24-3 (5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805230-24-3
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4857319
• Update Time: 2025-10-21

5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-3-6-5(1-2-13)8(9(11)12)15-4-7(6)14/h4,9H,1,3,14H2
• InChI Key： GQSMCVKBCWQIHN-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No: 1805230-24-3) is a highly specialized organic compound with a complex structure that combines multiple functional groups, making it a versatile molecule with potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule's structure includes an amino group (-NH₂), a chloromethyl group (-CH₂Cl), a difluoromethyl group (-CHF₂), and an acetonitrile group (-CN), all attached to a pyridine ring. These functional groups contribute to the compound's reactivity, stability, and potential for use in chemical synthesis, pharmaceuticals, and agrochemicals.

The synthesis of 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile involves advanced organic chemistry techniques, including nucleophilic substitution, Friedel-Crafts alkylation, and acylation reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of synthesizing this compound but also pave the way for its large-scale production in industries.

One of the most promising applications of 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile is in the field of agrochemistry. The compound has shown potential as a precursor for herbicides and insecticides due to its ability to inhibit key enzymes in pests and weeds. Recent research has demonstrated that derivatives of this compound can selectively target specific metabolic pathways in agricultural pests without adversely affecting non-target organisms. This selectivity is crucial for developing eco-friendly pesticides that align with sustainable agricultural practices.

In the pharmaceutical industry, 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations makes it a valuable building block for creating complex drug structures. For example, the acetonitrile group can be converted into amides or esters, while the amino group can participate in condensation reactions to form peptide bonds. These properties make the compound a cornerstone in medicinal chemistry research.

The structural versatility of 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile also extends to materials science. Researchers have investigated its use as a precursor for advanced materials such as polymers and coordination compounds. The chloromethyl and difluoromethyl groups provide opportunities for cross-linking and functionalization, enabling the creation of materials with tailored mechanical and electronic properties.

From an environmental perspective, understanding the fate and behavior of 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile in ecosystems is critical for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and toxicity profiles. These studies aim to ensure that any industrial application of this compound does not pose risks to aquatic life or soil health.

In conclusion, 5-Amino-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No: 1805230-24-3) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in chemistry, agriculture, medicine, and materials science.